N-[3-carboxy-phenyl]-4-(2-chloro-4-pyridyl)-2-pyrimidineamine

• Molecular Formula: C16H11ClN4O2
• Molecular Weight: 326.74 g/mol
• IUPAC Name: 3-[[4-(2-chloropyridin-4-yl)pyrimidin-2-yl]amino]benzoic acid
• InChI: InChI=1S/C16H11ClN4O2/c17-14-9-10(4-6-18-14)13-5-7-19-16(21-13)20-12-3-1-2-11(8-12)15(22)23/h1-9H,(H,22,23)(H,19,20,21)
• InChI Key: OJROLOCOFXKYGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC2=NC=CC(=N2)C3=CC(=NC=C3)Cl)C(=O)O

Description

N-[3-carboxy-phenyl]-4-(2-chloro-4-pyridyl)-2-pyrimidineamine is a useful research compound. Its molecular formula is C16H11ClN4O2 and its molecular weight is 326.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-[3-ethoxycarbonyl-phenyl]-4-(2-chloro-4-pyridyl)-2-pyrimidineamine (860 mg, 2.43 mmol), lithium hydroxide (233 mg, 9.70 mmol) in ethanol (20 mL) and water (5 mL) is heated to reflux for 1 hour before cooling to room temperature. The mixture is concentrated, dissolved in water and acidified with 10% hydrochloric acid. The solid is collected by filtration and washed with water, methanol and dried to give N-[3-carboxy-phenyl]-4-(2-chloro-4-pyridyl)-2-pyrimidineamine (760 mg); ESI-MS (m/z): 327.0 (M++H).